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Compound of Interest

Compound Name: 1-Bromo-4-phenylbutane

Cat. No.: B079780

An In-depth Technical Guide to 1-Bromo-4-
phenylbutane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-phenylbutane is a halogenated organic compound with the chemical formula
Ci1oH13Br.[1][2] It is a key intermediate in the synthesis of various pharmaceutical compounds
and other specialty chemicals.[2][3] This document provides a comprehensive overview of its
physical and chemical properties, synthesis, and reactivity, tailored for a technical audience.

Physical and Chemical Properties

1-Bromo-4-phenylbutane is a colorless to pale yellow liquid with a characteristic sweet odor.
[1] It is sparingly soluble in water but miscible with common organic solvents like ethanol, ether,
and chloroform.[1][4]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 1-Bromo-4-
phenylbutane.
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Property Value Source(s)
Molecular Formula C1oH13Br [1112]1[5]
Molecular Weight 213.11 g/mol 516171
Appearance Colorless to pale yellow liquid [1]
Odor Sweet [1]
Density 1.214 g/cm3 [4][6]
Boiling Point 131-133 °C at 12 mmHg [41[6]
Melting Point 52 °C [6]
Solubility Slightly soluble in water [1][41[6]
Refractive Index 1.5380 - 1.5420 [6]
Spectroscopic Data Information

13C NMR Spectral data available
IR Spectral data available
Mass Spectrometry Spectral data available

Experimental Protocols

Synthesis of 1-Bromo-4-phenylbutane from 4-
Phenylbutanol

A common method for the synthesis of 1-Bromo-4-phenylbutane is the reaction of 4-
phenylbutanol with hydrobromic acid.

Materials:
o 4-phenylbutanol (10 g)

 Hydrobromic acid (44 g)
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POM-CsNa4 catalyst (2 g)

Dichloromethane

Saturated sodium carbonate solution

Anhydrous sodium sulfate
Procedure:
e To a 250 ml three-necked flask, add 10 g of 4-phenylbutanol and 44 g of hydrobromic acid.

e Add 2 g of POM-CsNa catalyst to the mixture. The system should appear as a light yellow
suspension.

o Mechanically stir the mixture and protect it from light. Heat the reaction to reflux for 12 hours.
» After the reaction, the system will be a yellow, viscous mixture. Cool it to room temperature.

e Adjust the pH of the system to 7 with a saturated sodium carbonate solution and stir for 30
minutes.

o Separate the organic phase and extract the aqueous layer with dichloromethane until the
agueous layer is colorless.

o Combine the organic extracts and dry over anhydrous sodium sulfate.

o Evaporate the dichloromethane to yield the pale yellow product, 1-bromo-4-phenylbutane.

[2]

Chemical Reactivity and Signaling Pathways

1-Bromo-4-phenylbutane is a versatile reagent in organic synthesis, primarily due to the
reactivity of the carbon-bromine bond. The bromine atom is a good leaving group, making the
compound susceptible to nucleophilic substitution reactions. It can also be used to form
organometallic reagents, such as Grignard reagents.

Nucleophilic Substitution
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1-Bromo-4-phenylbutane readily undergoes Sn2 reactions with a variety of nucleophiles. This
allows for the introduction of diverse functional groups at the terminal position of the butyl
chain.

Bromide lon

1-Bromo-4-phenylbutane (Br-)
(CeHs(CH2)4Br)

Sn2 Reaction

. Substituted Product
Nucleophile (CeHs(CHz)aNu)

(Nu-)

Click to download full resolution via product page

Caption: General scheme of a nucleophilic substitution reaction of 1-Bromo-4-phenylbutane.

Grignard Reaction

Reaction of 1-Bromo-4-phenylbutane with magnesium metal in an anhydrous ether solvent
yields the corresponding Grignard reagent, 4-phenylbutylmagnesium bromide. This
organometallic compound is a potent nucleophile and a strong base, widely used for forming
new carbon-carbon bonds.

1-Bromo-4-phenylbutane
(CeHs(CH2)4Br)

4-Phenylbutylmagnesium bromide

Anhydrous Ether (CeHs(CH2)aMgBr)

/'

Magnesium
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Caption: Formation of a Grignard reagent from 1-Bromo-4-phenylbutane.
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Safety and Handling

1-Bromo-4-phenylbutane is classified as an irritant, causing skin and eye irritation.[5][6] It
may also cause respiratory irritation.[5] Appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work
should be conducted in a well-ventilated fume hood.

Conclusion

1-Bromo-4-phenylbutane is a valuable building block in organic and medicinal chemistry. Its
well-defined physical and chemical properties, coupled with its versatile reactivity, make it an
important intermediate for the synthesis of a wide range of target molecules. Understanding its
properties, synthesis, and reactivity is crucial for its effective and safe utilization in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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